8-Chloroquinolin-5-ol

Specification

• CAS No.: 16026-85-0
• Molecular Formula: C9H6ClNO
• Molecular Weight: 179.6 g/mol
• IUPAC Name: 8-chloroquinolin-5-ol
• Standard InChI: InChI=1S/C9H6ClNO/c10-7-3-4-8(12)6-2-1-5-11-9(6)7/h1-5,12H
• Standard InChI Key: JZEJIQBOMUNHCQ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CNC2=C(C=CC(=O)C2=C1)Cl
• SMILES: C1=CC2=C(C=CC(=C2N=C1)Cl)O
• Canonical SMILES: C1=CNC2=C(C=CC(=O)C2=C1)Cl

Introduction

8-Chloroquinolin-5-ol is a derivative of quinoline, a nitrogen-containing bicyclic compound. It is known for its significant biological and chemical properties, although detailed research on this specific compound is limited compared to other quinoline derivatives. This article aims to provide an overview of the available information on 8-Chloroquinolin-5-ol, focusing on its chemical properties, potential applications, and any relevant research findings.

Potential Applications and Biological Activities

While specific studies on the biological activities of 8-Chloroquinolin-5-ol are scarce, quinoline derivatives in general have been explored for their antimicrobial, anticancer, and antifungal properties. For instance, 8-hydroxyquinoline derivatives have shown significant antimicrobial and anticancer activities, suggesting that modifications to the quinoline ring can enhance or modify these properties.

Research Findings and Future Directions

Currently, there is a lack of comprehensive research specifically focused on 8-Chloroquinolin-5-ol. Most available information pertains to its chemical structure and properties. To fully understand its potential applications, further studies are required to explore its biological activities, toxicity, and potential therapeutic uses.

Future research directions could include:

• Synthesis and Characterization: Developing efficient synthesis methods and characterizing the compound's physical and chemical properties.

• Biological Activity Screening: Evaluating its antimicrobial, anticancer, and antifungal activities.

• Toxicity Studies: Assessing its safety profile for potential therapeutic applications.